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Compound of Interest

Compound Name: 1,1,2,3,3-Pentaethylguanidine

Cat. No.: B081650

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe disposal of common
guanidine-based reagents, such as guanidine hydrochloride and guanidine thiocyanate.
Adherence to these procedures is critical to ensure laboratory safety and environmental

protection.

Chemical and Toxicological Properties

Proper disposal procedures are informed by the chemical and toxicological properties of the
reagents. The following tables summarize key quantitative data for guanidine hydrochloride and
guanidine thiocyanate.

Table 1: Physical and Chemical Properties of Guanidine-Based Reagents
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Property

Guanidine Hydrochloride

Guanidine Thiocyanate

CAS Number

50-01-1[1]

593-84-0[2][3]

Molecular Formula

CHsN3-HCI[4]

C2HesNaS[5]

Molecular Weight 95.53 g/mol [4][6] 118.16 g/mol [2][3]
White crystalline powder or ] )

Appearance White crystalline powder[2][8]
lumps[4][7]

Melting Point 180-185 °C[4][7] 118-122 °CJ[2][8]

Solubility in Water

2280 g/L (20 °C)[4]

1420 g/L (20 °C)[2][3]

Density

~1.35 g/cm3[4]

1.29 g/cm? (20 °C)[2][3]

pH

4.5 - 6.0 (573 g/L solution)

4.8 - 6.0 (20% aqueous

solution)[2]

Table 2: Toxicological Data for Guanidine-Based Reagents

Parameter

Guanidine Hydrochloride

Guanidine Thiocyanate

LDso (Oral, Rat)

474.6 - 773.6 mg/kg[9][10][11]

593 mg/kg[2][3][12]

LDso (Dermal, Rabbit)

>2000 mg/kg[11]

Data not available

LCso (Inhalation, Rat)

3.181 mg/L (4 h, dust/mist)

Data not available

Table 3: GHS Hazard Classification
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Hazard Statement

Guanidine Hydrochloride

Guanidine Thiocyanate

Acute Toxicity, Oral

Category 4 (Harmful if
swallowed)[1][9]

Category 4 (Harmful if
swallowed)[2][3][12]

Skin Corrosion/Irritation

Category 2 (Causes skin
irritation)[1][9]

Category 1C (Causes severe
skin burns and eye damage)[2]
[12]

Serious Eye Damage/Irritation

Category 2A (Causes serious
eye irritation)[1][9]

Category 1 (Causes serious

eye damage)[2][12]

Aquatic Hazard

Harmful to aquatic life

Harmful to aquatic life with

long lasting effects[3][12]

Specific Hazards

May cause damage to organs
through prolonged or repeated

exposure.[9][13]

Contact with acids liberates
very toxic gas (EUH032).[2]
[12] Corrosive to the

respiratory tract.[2]

Critical Safety Information: Hazards of Improper

Disposal

Improper disposal of guanidine-based reagents can lead to the generation of highly toxic gases
and pose a significant risk to personnel and the environment.
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Hazard of Improper Disposal of Guanidine-Based Reagents

Improper Disposal

——
Guanidine Waste
Mixing leads to
Hazardous Reaction Consequences
Bleach / Hypochlorite } Health Hazards | Respiratory distress, chemical burns | Environmental Contamination | Harm to aquatic life

Strong Acids

Click to download full resolution via product page

Caption: Improper mixing of guanidine waste with bleach or strong acids generates toxic
gases.

Disposal Decision Workflow

The following workflow provides a decision-making framework for the safe disposal of
guanidine-based reagents.
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Disposal Decision Workflow for Guanidine-Based Reagents

Start: Guanidine Waste

CRITICAL:

Do NOT mix with bleach or strong acids!

Liquid Waste Solid Waste

Protocol 1: Neutralization of Liquid Waste Protocol 2: Collection of Solid Waste

Dispose according to institutional guidelines

Click to download full resolution via product page

Caption: Decision workflow for guanidine waste disposal.

Experimental Protocols
Protocol 1: Neutralization of Aqueous Guanidine-Based
Waste Solutions

This protocol describes the neutralization of aqueous solutions containing guanidine
hydrochloride or guanidine thiocyanate.
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Materials:

o Appropriate personal protective equipment (PPE): safety goggles, face shield, lab coat, and
chemical-resistant gloves (nitrile or neoprene).

o Calibrated pH meter or pH indicator strips.

 Stir plate and stir bar.

o Large glass beaker (at least twice the volume of the waste solution).

e 5 M Sodium hydroxide (NaOH) solution for guanidine hydrochloride waste.

o Saturated sodium bicarbonate (NaHCOs) solution for guanidine thiocyanate waste.
o Deionized water.

o Appropriate waste container.

Procedure:

e Preparation: Don all required PPE. Perform the neutralization in a certified chemical fume
hood.

 Dilution: Place the beaker on the stir plate in the fume hood. Add an equal volume of cold
deionized water to the beaker. Slowly and with constant stirring, add the guanidine-based
waste solution to the water.

¢ Neutralization:

o For Guanidine Hydrochloride Waste: While stirring, slowly add the 5 M NaOH solution
dropwise. Monitor the pH continuously.

o For Guanidine Thiocyanate Waste: While stirring, slowly add the saturated NaHCO3
solution. Monitor the pH continuously.

e pH Adjustment: Continue adding the neutralizing agent until the pH of the solution is between
6.0 and 8.0. Be cautious as the neutralization reaction can be exothermic. If the solution
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heats up, slow the addition of the neutralizing agent and allow the solution to cool.

o Disposal: Once the pH is stable within the target range, the neutralized solution can be
disposed of down the drain with copious amounts of water, in accordance with institutional
and local regulations.

o Decontamination: Rinse all glassware and equipment thoroughly with water.

Protocol 2: Disposal of Solid Guanidine-Based Reagents
and Contaminated Materials

This protocol outlines the procedure for the disposal of solid guanidine reagents and materials
contaminated with them.

Materials:

o Appropriate PPE: safety goggles, lab coat, and chemical-resistant gloves.

e Labeled hazardous waste container.

 Spill kit containing absorbent material (e.g., vermiculite or sand) and a scoop.
Procedure for Solid Waste:

o Collection: Carefully transfer the solid guanidine reagent into a designated and clearly
labeled hazardous waste container.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials such as acids and oxidizing agents.

o Disposal: Arrange for pickup and disposal by the institution's environmental health and safety
(EHS) department.

Procedure for Contaminated Materials (e.g., gloves, weigh boats, paper towels):

» Collection: Place all contaminated materials into a sealed bag or a designated hazardous
waste container.
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» Disposal: Dispose of the container as hazardous chemical waste through the institutional
EHS office.

Spill Cleanup:

Evacuation and Notification: In case of a large spill, evacuate the immediate area and notify
the EHS office.

e Containment: For small spills, and if it is safe to do so, contain the spill using absorbent
material from a spill kit.

» Neutralization (for Guanidine Thiocyanate spills): After absorbing the bulk of the spill,
cautiously apply a neutralizing agent such as sodium bicarbonate over the affected area.[3]

o Cleanup: Carefully scoop the absorbent material and any solid residue into a hazardous
waste container.

o Decontamination: Decontaminate the spill area with a suitable laboratory detergent and
water.

Chemical Neutralization Reaction

The neutralization of guanidine hydrochloride with a strong base is a fundamental acid-base
reaction.
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Neutralization of Guanidine Hydrochloride

Products

Guanidine Sodium Chloride Water
(CH5N3) (NacCl) / (H20)

Reactants

Guanidine Hydrochloride
(CH6N3+Cl-)

Sodium Hydroxide
(NaOH)

1

Click to download full resolution via product page

Caption: Neutralization of guanidine hydrochloride with sodium hydroxide.

Disclaimer: These guidelines are intended for informational purposes. Always consult your
institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for the
specific reagent before handling and disposal. All waste disposal must comply with local, state,
and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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